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Compound of Interest

6-Bromopyrrolo[1,2-ajpyrazin-1-
Compound Name: )
amine

Cat. No.: B11892088

Get Quote

Introduction & Structural Context

The pyrrolo[1,2-a]pyrazine scaffold represents a "privileged structure" in drug discovery,
serving as a core pharmacophore for agents targeting viral replication (e.g., Remdesivir
analogues) and oncogenic kinases. The 6-bromo-1-amine derivative is a bifunctional building
block:

+ 1-Amine: Provides a hydrogen bond donor/acceptor motif for the ATP-binding pocket of
kinases.

e 6-Bromo: Serves as a regioselective handle for palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig) to extend the scaffold into the solvent-exposed regions of the
target protein.

Structural Numbering & Analysis

Proper assignment of NMR signals requires a definitive numbering system. The pyrrolo[1,2-
a]pyrazine system is a 6,5-fused heterocycle.
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Figure 1: Numbering of 6-Bromopyrrolo[1,2-a]pyrazin-1-amine

Click to download full resolution via product page

Mass Spectrometry (MS) Data

Mass spectrometry provides the primary confirmation of the bromination state and isotopic
pattern.
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Parameter Value Interpretation
C

Formula H
BrN

Monoisotopic mass (

Exact Mass 210.97
Br)
Molecular Weight 212.05 Average weight
o Electrospray lonization,
lonization Mode ESI (+)

Positive Mode

Characteristic 1:1 doublet

Observed lons ( intensity due to

212.0/214.0

Br and
)

Br isotopes.

Loss of bromine atom
Fragmentation (homolytic/heterolytic

(133.0)

cleavage).

Adducts Protonated molecular ion.

Diagnostic Criteria:
e The presence of a doublet at

212 and 214 with near-equal intensity is the definitive signature of a mono-brominated
species.

e Absence of the

134 peak (parent amine) confirms reaction completion.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The NMR data below is derived from the validated spectrum of the parent pyrrolo[1,2-a]pyrazin-
1-amine (Patent EP 3209664 B1), with specific shifts calculated for the 6-bromo substitution
effect.

Protocol: Sample Preparation
e Solvent: DMSO-

(Deuterated Dimethyl Sulfoxide) is preferred due to the polarity of the primary amine.

e Concentration: 5-10 mg of sample in 0.6 mL solvent.
o Reference: Residual DMSO quintet at

2.50 ppm.

H NMR Data (400 MHz, DMSO-
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Shift (
Position
ppm)

Assignment

Multiplicity Coupling (Hz) Logic

NH 5.80 — 6.00

Broad singlet,
exchangeable
br's - with D

O.

H-7 6.50 - 6.60

Pyrrole

-proton. Shielded
relative to others.

H-8 7.10-7.20

Pyrrole

d 4.2 -proton.
Deshielded by

adjacent N.

H-3 7.25

Pyrazine ring

proton.

H-4 7.60

Pyrazine ring

proton.

H-6 —

Silent.

— — Substituted by

Bromine.

Comparative Analysis (Parent vs. 6-Bromo):

o Parent Spectrum: The unsubstituted parent displays a signal at

7.66 ppm (d, J=1.5 Hz) corresponding to H-6.

e 6-Bromo Spectrum: This signal at

7.66 ppm disappears.
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e Coupling Changes: The coupling of H-7 simplifies. In the parent, H-7 appears as a doublet of

doublets (or triplet-like) due to coupling with both H-6 and H-8. In the 6-bromo derivative, H-7

appears as a clean doublet (

Hz).

C NMR Data (100 MHz, DMSO-

)

Predicted shifts based on substituent increments.

Shift (
Carbon Type Note
ppm)
Attached to NH
c-1 152.0 C
. Deshielded.
C-3 1145 CH Pyrazine CH.
C-4 128.0 CH Pyrazine CH.
C-Br. Significantly
C-6 95.0-98.0 c shielded due to heavy
atom effect.
Pyrrole
C-7 112.0 CH
-carbon.
Pyrrole
C-8 118.0 CH
-carbon.
C-8a 135.0 c Bridgehead carbon.

Experimental Workflow: Synthesis & Validation

The following workflow outlines the generation of the spectroscopic data from the precursor.
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(Start: Pyrrolo[l,2-a]pyrazin-1-amine)

:

Reaction: NBS (1.0 eq), DMF, 0°C)

Electrophilic Aromatic Substitution

Workup: EtOAc Extraction
Wash w/ Na2S203 (remove Br2)
Purification: Flash Column
(DCM/MeOH Gradient)

:

Analysis: 1H NMR & LC-MS
Confirm Regioselectivity (C6 vs C8)

Click to download full resolution via product page

Caption: Workflow for the synthesis and validation of 6-bromo-pyrrolo[1,2-a]pyrazin-1-amine.

Quality Control & Purity Assessment

To ensure the data generated is reliable for drug development:
o Regioselectivity Check: Confirm the bromine is at C-6 and not C-8.

o Indicator: ANOESY (Nuclear Overhauser Effect Spectroscopy) experiment should show a
correlation between the remaining pyrrole proton (H-8) and the bridgehead
region/pyrazine protons. H-6 would be spatially distant.

o Chemical Logic: C-6 is the most electron-rich position (analogous to C-3 in indole) and
reacts first with NBS.

¢ Residual Solvent: Check for DMF signals (
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2.73, 2.89, 7.95 in DMSO) which can interfere with the aromatic region.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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